![molecular formula C13H24N2O2 B1481136 (3-Ethyl-4-hydroxypiperidin-1-yl)(piperidin-3-yl)methanone CAS No. 2098011-58-4](/img/structure/B1481136.png)
(3-Ethyl-4-hydroxypiperidin-1-yl)(piperidin-3-yl)methanone
Overview
Description
Synthesis Analysis
This involves detailing the chemical reactions used to synthesize the compound. It includes the reactants, conditions, catalysts, and the yield of the reaction .Molecular Structure Analysis
This involves determining the arrangement of atoms within the molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used.Chemical Reactions Analysis
This involves studying how the compound reacts with other substances. It includes the conditions required for the reaction, the products formed, and the mechanism of the reaction .Physical And Chemical Properties Analysis
This involves determining properties such as melting point, boiling point, solubility, density, and chemical stability.Scientific Research Applications
Organic Synthesis and Methodologies
Spiropiperidines, which may include structures similar to "(3-Ethyl-4-hydroxypiperidin-1-yl)(piperidin-3-yl)methanone," are of interest in drug discovery programs. The synthesis methodologies for spiropiperidines, including 2-, 3-, and 4-spiropiperidines, have been explored due to their potential in exploring new areas of chemical space in medicinal chemistry. The strategies for constructing these compounds involve forming the spiro-ring on a preformed piperidine ring or vice versa. These methodologies are crucial for synthesizing complex molecules that could have pharmacological applications (Griggs, Tape, & Clarke, 2018).
Pharmacology and Drug Discovery
In pharmacology, compounds structurally related to "this compound" could be investigated for their biological activity. For instance, compounds within the 4-anilidopiperidine class, such as ohmefentanyl, have been studied for their unique pharmacological properties. Research on these compounds, including their stereochemistry and biological activities, helps in understanding receptor-mediated phenomena and could lead to the development of new pharmacotherapies (Brine et al., 1997).
Mechanism of Action
For biologically active compounds, this involves studying how the compound interacts with biological systems. It includes its targets (such as proteins or DNA), its effects, and its metabolic pathway.
Safety and Hazards
This involves studying the compound’s toxicity, flammability, and environmental impact. It includes safety precautions for handling and storage.
Future Directions
Properties
IUPAC Name |
(3-ethyl-4-hydroxypiperidin-1-yl)-piperidin-3-ylmethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H24N2O2/c1-2-10-9-15(7-5-12(10)16)13(17)11-4-3-6-14-8-11/h10-12,14,16H,2-9H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MQERHCNNDIORHP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CN(CCC1O)C(=O)C2CCCNC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H24N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.34 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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